Cas no 190912-15-3 ((S)-2-Methyl-2H-pyran-4(3H)-one)

(S)-2-Methyl-2H-pyran-4(3H)-one is a chiral cyclic enone compound with a molecular formula of C6H8O2. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of enantiomerically pure heterocyclic frameworks. The compound features a reactive α,β-unsaturated carbonyl moiety, enabling conjugate addition reactions and cycloadditions, while the pyran ring structure contributes to its stability. It is commonly employed in pharmaceutical and agrochemical research for the development of bioactive molecules. The high purity and well-defined stereochemistry of (S)-2-Methyl-2H-pyran-4(3H)-one ensure reproducibility in synthetic applications, making it a reliable choice for fine chemical synthesis.

(S)-2-Methyl-2H-pyran-4(3H)-one structure

190912-15-3 structure

Product Name:(S)-2-Methyl-2H-pyran-4(3H)-one

CAS No:190912-15-3

MF:C₆H₈O₂

MW:112.126522064209

CID:115906

PubChem ID:5324863

Update Time:2025-05-28

(S)-2-Methyl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- (S)-2-Methyl-2H-pyran-4(3H)-one
- 4H-Pyran-4-one,2,3-dihydro-2-methyl-, (2S)-
- 4H-Pyran-4-one,2,3-dihydro-2-methyl-,(2S)-(9CI)
- SCHEMBL8535407
- A919208
- (S)-2-methyl-2,3-dihydro-4H-pyran-4-one
- (2S)-2-methyl-2,3-dihydropyran-4-one
- 190912-15-3
- MDL： MFCD21606997
- Inchi： 1S/C6H8O2/c1-5-4-6(7)2-3-8-5/h2-3,5H,4H2,1H3/t5-/m0/s1
- InChI Key： QQOGPTKWBZTBHM-YFKPBYRVSA-N
- SMILES： O1C=CC(C[C@@H]1C)=O

Computed Properties

Exact Mass: 112.05244
Monoisotopic Mass: 112.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

(S)-2-Methyl-2H-pyran-4(3H)-one Security Information

Storage Condition：Sealed in dry,2-8°C

(S)-2-Methyl-2H-pyran-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119001307-1g	(S)-2-Methyl-2H-pyran-4(3H)-one	190912-15-3	95%	1g	$632.40	2023-09-02
Chemenu	CM181866-1g	(S)-2-methyl-2,3-dihydro-4H-pyran-4-one	190912-15-3	95%	1g	$720	2021-08-05
Chemenu	CM181866-1g	(S)-2-methyl-2,3-dihydro-4H-pyran-4-one	190912-15-3	95%	1g	$602	2023-02-18